Cas no 1155572-53-4 (2-{1-(4-fluorophenyl)propylamino}propan-1-ol)

2-{1-(4-Fluorophenyl)propylamino}propan-1-ol is a fluorinated amino alcohol derivative characterized by its unique structural features, including a 4-fluorophenyl group and a secondary amine-linked propanol moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or cardiovascular systems due to its amine-alcohol functionality and aromatic fluorination. The fluorine atom enhances metabolic stability and bioavailability, while the chiral center allows for enantioselective applications. Its balanced lipophilicity, conferred by the phenyl and hydroxyl groups, suggests favorable membrane permeability. The compound's synthetic versatility enables further derivatization at both the amine and alcohol positions, making it valuable for structure-activity relationship studies in medicinal chemistry.
2-{1-(4-fluorophenyl)propylamino}propan-1-ol structure
1155572-53-4 structure
Product Name:2-{1-(4-fluorophenyl)propylamino}propan-1-ol
CAS No:1155572-53-4
MF:C12H18FNO
MW:211.275826931
CID:5157128
PubChem ID:43499644
Update Time:2025-11-01

2-{1-(4-fluorophenyl)propylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-{[1-(4-fluorophenyl)propyl]amino}propan-1-ol
    • 1-Propanol, 2-[[1-(4-fluorophenyl)propyl]amino]-
    • 2-{1-(4-fluorophenyl)propylamino}propan-1-ol
    • Inchi: 1S/C12H18FNO/c1-3-12(14-9(2)8-15)10-4-6-11(13)7-5-10/h4-7,9,12,14-15H,3,8H2,1-2H3
    • InChI Key: RHYUKCPFBWMEQJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(CC)NC(C)CO

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 169
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.299

2-{1-(4-fluorophenyl)propylamino}propan-1-ol Pricemore >>

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Additional information on 2-{1-(4-fluorophenyl)propylamino}propan-1-ol

Recent Advances in the Study of 2-{1-(4-fluorophenyl)propylamino}propan-1-ol (CAS: 1155572-53-4)

In recent years, the compound 2-{1-(4-fluorophenyl)propylamino}propan-1-ol (CAS: 1155572-53-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of the compound's mechanism of action. Recent findings suggest that 2-{1-(4-fluorophenyl)propylamino}propan-1-ol exhibits selective binding affinity towards certain neurotransmitter receptors, particularly those involved in the modulation of central nervous system (CNS) activity. This has led to its investigation as a potential candidate for the treatment of neurological disorders, including depression and anxiety. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic prospects.

Another significant advancement has been in the optimization of its synthetic route. Researchers have developed more efficient and scalable methods for the production of 2-{1-(4-fluorophenyl)propylamino}propan-1-ol, ensuring higher yields and purity. These improvements are critical for its potential commercialization and large-scale manufacturing. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), providing valuable insights into its pharmacophore.

In preclinical studies, 2-{1-(4-fluorophenyl)propylamino}propan-1-ol has demonstrated favorable pharmacokinetic and safety profiles. Animal models have shown that the compound has a good bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. Furthermore, toxicity studies have indicated a wide therapeutic window, minimizing the risk of adverse effects at effective doses. These findings have paved the way for further clinical evaluation.

Despite these promising developments, challenges remain. The exact molecular targets and downstream signaling pathways of 2-{1-(4-fluorophenyl)propylamino}propan-1-ol are not yet fully understood. Ongoing research aims to address these gaps through advanced techniques such as crystallography and molecular docking studies. Additionally, the compound's potential interactions with other drugs and its long-term effects need to be thoroughly investigated to ensure its safety and efficacy in human trials.

In conclusion, 2-{1-(4-fluorophenyl)propylamino}propan-1-ol (CAS: 1155572-53-4) represents a promising avenue for drug development, particularly in the realm of CNS disorders. The recent advancements in its synthesis, pharmacological characterization, and preclinical evaluation highlight its potential as a therapeutic agent. However, further research is essential to fully unlock its clinical potential and address the remaining scientific and regulatory challenges.

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